Cas no 52363-15-2 ((cyclohexylsulfanyl)acetic acid)
52363-15-2 structure
Product Name:(cyclohexylsulfanyl)acetic acid
CAS No:52363-15-2
MF:C8H14O2S
MW:174.260561466217
CID:1580472
PubChem ID:15728328
Update Time:2025-04-21
(cyclohexylsulfanyl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- (cyclohexylsulfanyl)acetic acid
- acetic acid, 2-(cyclohexylthio)-
- cyclohexylsulfanyl-acetic acid
- SCHEMBL1200818
- STK331739
- 52363-15-2
- FBBVJXMXGVHARA-UHFFFAOYSA-N
- DTXSID201031509
- AKOS008965219
- 2-(cyclohexylthio)acetic acid
- cyclohexylmercapto-acetic acid
- 2-cyclohexylsulfanylacetic acid
-
- Inchi: 1S/C8H14O2S/c9-8(10)6-11-7-4-2-1-3-5-7/h7H,1-6H2,(H,9,10)
- InChI Key: FBBVJXMXGVHARA-UHFFFAOYSA-N
- SMILES: S(CC(=O)O)C1CCCCC1
Computed Properties
- Exact Mass: 174.07152
- Monoisotopic Mass: 174.07145086g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 62.6Ų
Experimental Properties
- Density: 1.149
- Boiling Point: 309.167°C at 760 mmHg
- Flash Point: 140.779°C
- Refractive Index: 1.528
- PSA: 37.3
(cyclohexylsulfanyl)acetic acid Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
52363-15-2 ((cyclohexylsulfanyl)acetic acid) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent